Cas no 1286705-42-7 (6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole)

• Product Name: 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
• CAS No: 1286705-42-7
• MF: C₁₇H₁₈N₄O₃S₂
• MW: 390.479820728302
• CID: 6121721
• PubChem ID: 49732712
• Update Time: 2025-10-29

6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
• [4-[(6-methoxy-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• (4-((6-methoxybenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• VU0528312-1
• 1286705-42-7
• F5939-2130
• AKOS024527711
• 6-methoxy-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C17H18N4O3S2/c1-10-15(26-20-19-10)16(22)21-7-5-11(6-8-21)24-17-18-13-4-3-12(23-2)9-14(13)25-17/h3-4,9,11H,5-8H2,1-2H3
• InChI Key： HFLVZVJBLGHZNI-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC3=CC=C(OC)C=C3S2)CC1)(C1SN=NC=1C)=O

Computed Properties

• Exact Mass: 390.08203280g/mol
• Monoisotopic Mass: 390.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole

Research Brief on 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS: 1286705-42-7)

The compound 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS: 1286705-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of this compound, which combines a benzothiazole core with a piperidine-linked thiadiazole moiety. The presence of these heterocyclic systems is believed to contribute to its bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways. Preliminary data suggest that this compound exhibits promising activity against certain types of cancer cells, although the exact mechanism of action remains under investigation.

In terms of synthesis, researchers have developed optimized protocols for the production of 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole, ensuring high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These methodological advancements are crucial for ensuring reproducibility and scalability in future studies.

Biological evaluations have revealed that this compound demonstrates selective inhibition of key cellular pathways, such as those involved in inflammation and proliferation. In vitro assays using human cell lines have shown dose-dependent effects, with minimal cytotoxicity observed at therapeutic concentrations. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies are needed to assess the compound's bioavailability, metabolism, and potential side effects. Additionally, further mechanistic studies are required to elucidate its precise mode of action and identify potential biomarkers for patient stratification.

In conclusion, 6-methoxy-2-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole represents a promising avenue for therapeutic development. Continued research efforts are warranted to fully explore its potential and address the remaining scientific and regulatory hurdles. This brief serves as a foundation for future investigations and collaborations in this exciting area of chemical biology.